Cas no 2680876-82-6 (6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid
• CAS No: 2680876-82-6
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 5635741
• PubChem ID: 165927335
• Update Time: 2025-06-12

6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292643
• 6-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-sulfonic acid
• 2680876-82-6
• 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid

• Inchi： 1S/C14H19NO5S/c1-14(2,3)20-13(16)15-11-7-9-5-4-6-10(9)8-12(11)21(17,18)19/h7-8H,4-6H2,1-3H3,(H,15,16)(H,17,18,19)
• InChI Key： IEJCTNGYWZQROF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC2=C(C=1)CCC2)NC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 313.09839388g/mol
• Monoisotopic Mass: 313.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid

Comprehensive Overview of 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid (CAS No. 2680876-82-6)

The compound 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid (CAS No. 2680876-82-6) is a specialized sulfonic acid derivative with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a dihydroindene scaffold, makes it a valuable building block in medicinal chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel small-molecule drugs and bioconjugation strategies.

One of the key reasons for the growing attention toward 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid is its versatility in peptide synthesis and drug design. The Boc group is widely used to protect amines during multi-step synthetic processes, ensuring selectivity and stability. Meanwhile, the sulfonic acid moiety enhances solubility and reactivity, making it ideal for coupling reactions. This dual functionality aligns with current trends in targeted drug delivery and precision medicine, where modular chemical tools are in high demand.

In the context of green chemistry and sustainable practices, CAS No. 2680876-82-6 has also garnered interest. The compound’s potential for low-waste synthesis and compatibility with catalytic methods addresses environmental concerns in the pharmaceutical industry. Recent studies highlight its utility in flow chemistry and continuous manufacturing, which are pivotal for reducing carbon footprints. These attributes resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

From a commercial perspective, suppliers and manufacturers of 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid emphasize its high purity (>98%) and scalability. The compound is often listed under research chemicals and fine chemicals categories, catering to academic labs and industrial R&D departments. FAQs from potential buyers frequently revolve around storage conditions (recommended: -20°C under inert atmosphere), solubility profiles (e.g., in DMSO or aqueous buffers), and custom synthesis options.

Emerging applications of this compound include its use in proteomics research and chemical biology. For instance, the sulfonate group can serve as a linker for biomolecule immobilization on surfaces, aiding in biosensor development. Additionally, its indene core is being explored for fluorescence labeling, a technique critical in live-cell imaging and diagnostic assays. Such interdisciplinary uses underscore its relevance in cutting-edge scientific fields.

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In summary, 6-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-sulfonic acid (CAS No. 2680876-82-6) represents a multifaceted compound bridging synthetic chemistry and life sciences. Its alignment with industry trends—such as sustainable synthesis, high-throughput screening, and bioconjugation—positions it as a critical tool for future innovations. As research progresses, its applications are expected to expand, reinforcing its importance in both academic and industrial settings.